Cas no 1396683-12-7 (5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide)

5-Methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a fused tetrazole-oxazole scaffold, which exhibits potential utility in medicinal chemistry and agrochemical research. Its structural complexity, incorporating both tetrazole and oxazole moieties, suggests possible bioactivity, particularly in targeting enzymes or receptors where such heterocycles are known to interact. The presence of the carboxamide group enhances solubility and binding affinity, making it a candidate for further pharmacological evaluation. This compound may serve as a versatile intermediate for the synthesis of more complex molecules, with applications in drug discovery and development. Its stability and synthetic accessibility further underscore its value in exploratory research.
5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide structure
1396683-12-7 structure
Product Name:5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide
CAS No:1396683-12-7
MF:C13H12N6O3
MW:300.27278137207
CID:5896163
PubChem ID:71790980
Update Time:2025-10-28

5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide
    • 5-methyl-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-1,2-oxazole-3-carboxamide
    • 5-methyl-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)isoxazole-3-carboxamide
    • AKOS024540891
    • 5-methyl-N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-1,2-oxazole-3-carboxamide
    • VU0538420-1
    • 1396683-12-7
    • CCG-337134
    • F6233-0178
    • Inchi: 1S/C13H12N6O3/c1-8-7-11(15-22-8)12(20)14-9-3-5-10(6-4-9)19-13(21)18(2)16-17-19/h3-7H,1-2H3,(H,14,20)
    • InChI Key: KPNQFZZRQDBZFK-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NC2C=CC(=CC=2)N2C(N(C)N=N2)=O)=O)=N1

Computed Properties

  • Exact Mass: 300.09708827g/mol
  • Monoisotopic Mass: 300.09708827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 103Ų

5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide Pricemore >>

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Additional information on 5-methyl-N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-1,2-oxazole-3-carboxamide

5-Methyl-N-[4-(4-Methyl-5-Oxo-4,5-Dihydro-1H-Tetrazol-1-Yl)Phenyl]-1,2-Oxazole-3-Carboxamide (CAS No: 1396683-12-7)

The compound 5-methyl-N-[4-(4-methyl-5-oxyo-dihydro-tetrazolyl)phenyl]-1,2 oxazole carboxamide (CAS No: 1396683-12-7) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a tetrazole ring, a phenyl group, and an oxazole moiety, all of which contribute to its versatile chemical properties.

Recent studies have highlighted the importance of tetrazole-containing compounds in the development of novel therapeutics. The tetrazole ring in this compound is particularly interesting as it can act as a bioisostere for other nitrogen-containing heterocycles, offering potential advantages in terms of stability and bioavailability. The oxazole moiety further enhances the molecule's ability to interact with biological targets, making it a valuable candidate for various pharmacological applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various strategies, including click chemistry and transition metal catalysis, to optimize the synthesis pathway. These advancements have not only improved the efficiency of production but also opened up new avenues for modifying the structure to enhance its pharmacokinetic properties.

In terms of biological activity, this compound has shown remarkable potential as an antimicrobial agent and a modulator of cellular signaling pathways. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in bacterial resistance mechanisms, suggesting its potential as an alternative to conventional antibiotics. Additionally, its interaction with cellular receptors has been investigated, revealing promising results in modulating pathways associated with inflammation and cancer.

One of the most exciting developments related to this compound is its application in the field of targeted drug delivery. Researchers have successfully conjugated this molecule with nanoparticles to enhance its specificity and reduce off-target effects. This approach has shown significant promise in preclinical models, paving the way for future clinical trials.

The structural versatility of this compound also makes it an excellent candidate for further modification and optimization. By altering substituents on the phenyl ring or modifying the tetrazole moiety, researchers can fine-tune its properties to suit specific therapeutic needs. For instance, introducing electron-withdrawing groups has been shown to enhance its stability and improve its pharmacokinetic profile.

In conclusion, 5-methyl-N-[4-(4-methyl-5-oxyo-dihydro-tetrazolyl)phenyl]-1,2 oxazole carboxamide (CAS No: 1396683-12-7) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to make a significant impact in the field of drug discovery.

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